Azilsartan-d5

Specification

• CAS No.: 1346599-45-8
• Molecular Formula: C25H20N4O5
• Molecular Weight: 461.5 g/mol
• IUPAC Name: 3-[[4-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)phenyl]phenyl]methyl]-2-(1,1,2,2,2-pentadeuterioethoxy)benzimidazole-4-carboxylic acid
• Standard InChI: InChI=1S/C25H20N4O5/c1-2-33-24-26-20-9-5-8-19(23(30)31)21(20)29(24)14-15-10-12-16(13-11-15)17-6-3-4-7-18(17)22-27-25(32)34-28-22/h3-13H,2,14H2,1H3,(H,30,31)(H,27,28,32)/i1D3,2D2
• Standard InChI Key: KGSXMPPBFPAXLY-ZBJDZAJPSA-N
• Isomeric SMILES: [2H]C([2H])([2H])C([2H])([2H])OC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NOC(=O)N5)C(=O)O
• SMILES: CCOC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NOC(=O)N5)C(=O)O
• Canonical SMILES: CCOC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NOC(=O)N5)C(=O)O

Introduction

Chemical Identity and Structural Characteristics

Chemical Nomenclature and Basic Properties

Azilsartan-d5 is characterized by specific chemical identifiers that distinguish it from the parent compound. The following table summarizes its essential chemical properties:

Property	Value
CAS Number	1346599-45-8
Molecular Formula	C₂₅H₁₅D₅N₄O₅
Molecular Weight	461.48 g/mol
IUPAC Name	1-[[2'-(2,5-Dihydro-5-oxo-1,2,4-oxadiazol-3-yl)[1,1'-biphenyl]-4-yl]methyl]-2-(ethoxy-d5)-1H-benzimidazole-7-carboxylic Acid
Physical Appearance	Solid powder
Solubility	DMSO: 100 mg/mL (216.69 mM) with ultrasonication

The compound contains five deuterium atoms specifically positioned in the ethoxy group, creating a mass shift that enables its use as an internal standard while maintaining chemical properties nearly identical to non-deuterated Azilsartan.

Structural Features and Functional Groups

Azilsartan-d5 maintains the core benzimidazole structure characteristic of Azilsartan with the critical modification of five deuterium atoms in the ethoxy moiety. The molecule contains several important functional groups that contribute to its structural integrity and analytical utility:

• A benzimidazole core with a carboxylic acid group at position 7

• An ethoxy-d5 group at position 2 of the benzimidazole ring

• A biphenyl linker system connecting the heterocyclic components

• An oxadiazolone ring attached to the terminal phenyl group

This structural configuration enables Azilsartan-d5 to function as a perfect internal standard, as it co-elutes with Azilsartan during chromatographic separation while providing distinct mass spectral peaks.

Analytical Applications

Role as an Internal Standard

The primary value of Azilsartan-d5 lies in its application as an internal standard for quantitative analysis of Azilsartan. Santa Cruz Biotechnology describes it as "a compound of great utility in analytical chemistry" that serves as "an invaluable internal standard for the accurate measurement of Azilsartan using gas chromatography (GC) or liquid chromatography (LC) coupled with mass spectrometry (MS) techniques".

The deuterium labeling creates a mass shift that allows simultaneous detection of both the analyte (Azilsartan) and the internal standard while compensating for:

• Variations in sample preparation efficiency

• Matrix effects in biological samples

• Instrumental response fluctuations

• Recovery losses during extraction procedures

This enables researchers to develop highly accurate and precise quantification methods essential for pharmacokinetic studies, therapeutic drug monitoring, and quality control during pharmaceutical manufacturing.

Regulatory and Quality Control Applications

Azilsartan-d5 plays a crucial role in pharmaceutical development and quality assurance processes. According to documentation from Cleanchem Laboratories, the compound "is provided with comprehensive characterization data in accordance with regulatory guidelines" and is "suitable for use in analytical method development, method validation (AMV), Quality Control (QC) applications for Abbreviated New Drug Applications (ANDA) and commercial production of Azilsartan".

These applications include:

• Development and validation of bioanalytical methods

• Establishment of quality control protocols

• Support for regulatory submissions

• Pharmaceutical manufacturing quality assurance

• Pharmacokinetic and metabolic profiling studies

The consistent availability of high-purity Azilsartan-d5 from multiple commercial suppliers facilitates standardized analytical approaches across different laboratories and research environments.

Relationship to Parent Compound

Comparative Properties with Azilsartan

While Azilsartan-d5 functions primarily as an analytical tool, understanding its relationship to the parent compound provides important context for its applications. Azilsartan itself is the active metabolite of azilsartan medoxomil, a prodrug used in hypertension treatment. The deuterated analog retains the chemical structure and properties of Azilsartan with the sole difference being the isotopic substitution in the ethoxy group.

The parent compound exhibits the following pharmacological characteristics:

Property	Value/Description
Pharmacological Action	Angiotensin II type 1 receptor (AT1) antagonist
IC50 Value	0.42 µM
Formation Mechanism	Hydrolysis of azilsartan medoxomil in gastrointestinal tract and liver
Additional Activity	Functions as an inverse agonist
Cellular Effect	Inhibits angiotensin II-induced accumulation of inositol-1-phosphate in COS-7 cells

These properties of the parent compound underscore the importance of accurate quantification methods using Azilsartan-d5, particularly in pharmacokinetic studies and therapeutic monitoring.

Clinical Significance Driving Analytical Needs

The clinical importance of Azilsartan drives the need for precise analytical methods using Azilsartan-d5. Recent meta-analysis research examining 11 randomized controlled trials with 6,024 patients demonstrated that Azilsartan significantly outperforms other angiotensin receptor blockers (ARBs) in blood pressure reduction, with a mean difference of -2.85 mmHg for systolic blood pressure (SBP) and -2.095 mmHg for diastolic blood pressure (DBP).

This superior efficacy follows a dose-dependent pattern, with the 80 mg dosage showing particularly strong effects:

Azilsartan Dose	Effect on SBP (Mean Difference)	Effect on DBP (Mean Difference)
40 mg	Statistically significant reduction	-1.412 mmHg (95% CI: -2.347 to -0.471, P=0.003)
80 mg	-3.506 mmHg (95% CI: -4.674 to -2.388, P<0.001)	-2.356 mmHg (95% CI: -3.257 to -1.437, P<0.001)

These clinical findings emphasize why accurate quantification methods using Azilsartan-d5 are essential for researchers studying the pharmacokinetics and clinical effects of this important antihypertensive medication.

Supplier	Catalog Number	Specification
Santa Cruz Biotechnology	sc-503232	1 mg unit, $445.00
GlpBio	GC35452	>98% purity
Hodoodo Chemicals	H463969	Research grade
Cleanchem Laboratories	CL-AZSR-82	Custom synthesis available
SynZeal	SZ-A004D02	Under synthesis
VIVAN Life Sciences	VLCS-01205	Analytical standard

Additionally, the methyl ester derivative (Azilsartan-d5 Methyl Ester, CAS 1794766-42-9) is available from LGC Standards (product code TRC-A926907).

Practical Applications in Research

Analytical Method Development

Azilsartan-d5 enables the development of sensitive and specific analytical methods for Azilsartan quantification. Its application in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methods allows researchers to:

• Develop bioanalytical assays for pharmacokinetic studies

• Establish quality control procedures for pharmaceutical manufacturing

• Create sensitive methods for therapeutic drug monitoring

• Investigate metabolite formation and elimination pathways

• Support regulatory submissions with validated analytical methods

The identical chromatographic behavior but distinct mass spectral characteristics make Azilsartan-d5 ideal for these applications, ensuring accurate quantification even in complex biological matrices.

Emerging Research Applications

Beyond standard analytical applications, Azilsartan-d5 supports research exploring new therapeutic applications of Azilsartan. For example, recent clinical studies have investigated Azilsartan's potential benefits in rheumatoid arthritis when combined with etanercept. In these studies, the combination produced significantly greater decreases in disease activity scores (DAS-28 and CDAI) compared to etanercept alone.

Such expanded therapeutic investigations require precise pharmacokinetic and bioavailability analyses, further highlighting the importance of Azilsartan-d5 as an analytical tool supporting broader research into Azilsartan's clinical applications beyond hypertension management.